Cas no 70381-58-7 (3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido1,2-apyrimidin-4-one(Risperidone Impurity))

• Product Name: 3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido1,2-apyrimidin-4-one(Risperidone Impurity)
• CAS No: 70381-58-7
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 975061
• PubChem ID: 12527431
• Update Time: 2025-05-22

3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido1,2-apyrimidin-4-one(Risperidone Impurity) Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-??]pyrimidin-4-one (Risperidone Impurity)
• 3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one (Risperidone Impurity)
• 3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one (Risperidone Impurity)
• 3-ethyl-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• SCHEMBL6493190
• (Risperidone Impurity)''
• AKOS030240528
• 3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one(Risperidone Impurity)
• DTXSID60501402
• EN300-6497874
• 3-ethyl-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one
• -Ethyl-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• FT-0668013
• 70381-58-7
• 3-ETHYL-2-METHYL-6,7,8,9-TETRAHYDRO-4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE
• (Risperidone Impurity)
• 3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-alpha]pyrimidin-4-one (Risperidone Impurity)
• DB-218049
• 3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido1,2-apyrimidin-4-one(Risperidone Impurity)

• Inchi： 1S/C11H16N2O/c1-3-9-8(2)12-10-6-4-5-7-13(10)11(9)14/h3-7H2,1-2H3
• InChI Key： ZKTPNFVIILANHV-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=C(C)N=C2CCCCN21

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 68-70?C
• Boiling Point: 572.4±60.0 °C at 760 mmHg
• Flash Point: Not available
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido1,2-apyrimidin-4-one(Risperidone Impurity) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido1,2-apyrimidin-4-one(Risperidone Impurity)

Compound CAS No. 70381-58-7: 3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one (Risperidone Impurity)

The compound with CAS No. 70381-58-7, commonly referred to as 3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one, is a significant impurity associated with the pharmaceutical compound Risperidone. This impurity is often encountered during the synthesis and manufacturing processes of Risperidone, a widely used atypical antipsychotic medication. Understanding the properties and behavior of this impurity is crucial for ensuring the quality and safety of Risperidone products.

Risperidone, a second-generation antipsychotic drug, is primarily used for the treatment of schizophrenia and bipolar disorder. Its chemical structure includes a pyrido[1,2-a]pyrimidine core, which is also present in the impurity under discussion. The impurity 3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one shares structural similarities with Risperidone but differs in its hydrogenation pattern and substituent placement. This structural difference makes it a critical byproduct that must be carefully monitored during the synthesis process.

Recent advancements in analytical techniques have significantly improved the detection and quantification of this impurity. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to identify and measure trace amounts of this compound in Risperidone formulations. These methods ensure that the final product meets stringent regulatory standards for purity and potency.

The synthesis of Risperidone involves multiple steps, including nucleophilic substitutions and cyclizations. The formation of 3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one as an impurity is often attributed to incomplete hydrogenation or side reactions during these steps. Researchers have explored various strategies to minimize its formation, such as optimizing reaction conditions and using alternative reagents. For instance, studies have shown that adjusting the temperature and pressure during hydrogenation can reduce the yield of this impurity while improving the overall yield of Risperidone.

From a pharmacological perspective, understanding the behavior of this impurity is essential. While Risperidone exerts its therapeutic effects through dopamine D₂ receptor antagonism and serotonin 5-HT_2A receptor antagonism, the impurity may exhibit different pharmacokinetic profiles or bioavailability characteristics. Recent studies have investigated the potential pharmacological activity of this compound using in vitro assays. These studies suggest that while it may not possess significant therapeutic activity on its own, its presence in trace amounts could influence the overall efficacy and safety profile of Risperidone formulations.

In terms of quality control, regulatory agencies such as the United States Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines for acceptable levels of impurities in pharmaceutical products. The presence of 3-Ethyl-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one must be meticulously monitored to ensure compliance with these standards. Advanced analytical methods continue to play a pivotal role in achieving this goal.

The study of this impurity has also contributed to broader advancements in medicinal chemistry. By understanding how such byproducts form during synthesis, researchers can design more efficient synthetic pathways for complex pharmaceutical compounds like Risperidone. This knowledge is particularly valuable in the context of increasing demands for high-quality generic medications.

In conclusion,3-Ethyl-2-methyl-6,7,8,a-tetrahydro-pyrido[1H-pyrimidine one remains a critical focus area for researchers and manufacturers involved in the production of Risperidone. Continued research into its formation mechanisms and pharmacological properties will enhance our ability to control its presence in final drug products. As analytical techniques evolve and synthetic methodologies improve,the quality and safety of antipsychotic medications like Risperidone will be further safeguarded.